![molecular formula C21H24N6O3 B2979500 2-(4-methyl-6-oxo-2-(4-phenylpiperazin-1-yl)pyrimidin-1(6H)-yl)-N-(5-methylisoxazol-3-yl)acetamide CAS No. 1421516-70-2](/img/structure/B2979500.png)
2-(4-methyl-6-oxo-2-(4-phenylpiperazin-1-yl)pyrimidin-1(6H)-yl)-N-(5-methylisoxazol-3-yl)acetamide
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Description
2-(4-methyl-6-oxo-2-(4-phenylpiperazin-1-yl)pyrimidin-1(6H)-yl)-N-(5-methylisoxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C21H24N6O3 and its molecular weight is 408.462. The purity is usually 95%.
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Scientific Research Applications
Anticancer and Anti-Inflammatory Properties
A study by Rahmouni et al. (2016) focused on the synthesis of a series of 6-aryl-3-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-ones, which are structurally similar to the compound . These compounds were evaluated for their cytotoxic and 5-lipoxygenase inhibition activities, suggesting potential anticancer and anti-inflammatory properties. The structure-activity relationship (SAR) was analyzed to understand the impact of various substitutions on biological activity (Rahmouni et al., 2016).
Histamine H4 Receptor Ligands
Altenbach et al. (2008) conducted structure-activity studies on a series of 2-aminopyrimidines, including compounds with a pyrimidinylpiperazine structure, as ligands for the histamine H4 receptor. These studies aimed to optimize potency for potential therapeutic applications, indicating the relevance of such compounds in the modulation of histamine-mediated biological responses (Altenbach et al., 2008).
Radioligands for Imaging
Dollé et al. (2008) reported on the radiosynthesis of a compound within the 2-phenylpyrazolo[1,5-a]pyrimidineacetamide series, designated for imaging the translocator protein (18 kDa) with positron emission tomography (PET). This study highlights the utility of such compounds in diagnostic imaging, particularly in neurological and oncological research (Dollé et al., 2008).
Synthesis and Biological Activities
Research by Rahmouni et al. (2014) into the synthesis of novel isoxazolines and isoxazoles of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through [3+2] cycloaddition showcases the chemical versatility of pyrimidin-4-ones and their derivatives in synthesizing a wide range of biologically active compounds (Rahmouni et al., 2014).
Antimicrobial Activity
A study by Bondock et al. (2008) on the synthesis and antimicrobial activity of new heterocycles incorporating an antipyrine moiety, which includes structural elements similar to the compound , underscores the potential of these compounds in developing new antimicrobial agents (Bondock et al., 2008).
properties
IUPAC Name |
N-(5-methyl-1,2-oxazol-3-yl)-2-[4-methyl-6-oxo-2-(4-phenylpiperazin-1-yl)pyrimidin-1-yl]acetamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C21H24N6O3/c1-15-12-20(29)27(14-19(28)23-18-13-16(2)30-24-18)21(22-15)26-10-8-25(9-11-26)17-6-4-3-5-7-17/h3-7,12-13H,8-11,14H2,1-2H3,(H,23,24,28) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKSRHSREHRYGOH-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)N(C(=N1)N2CCN(CC2)C3=CC=CC=C3)CC(=O)NC4=NOC(=C4)C |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N6O3 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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